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Compound of Interest

Compound Name: 2-Methoxyestradiol-13C,d3

Cat. No.: B15088212 Get Quote

For researchers, scientists, and drug development professionals, obtaining high-quality,

isotopically labeled compounds is crucial for accurate and reliable experimental results. This

guide provides an in-depth overview of the commercial availability of 2-Methoxyestradiol-
13C,d3, a valuable tool for studies involving drug metabolism, pharmacokinetics (DMPK), and

as an internal standard in mass spectrometry-based quantification.

Commercial Availability
2-Methoxyestradiol-13C,d3 is a specialized, isotopically labeled version of the endogenous

estradiol metabolite, 2-Methoxyestradiol (2-ME2). Due to its specific nature, it is not commonly

available as a stock item from major chemical suppliers. However, several companies

specializing in stable isotope labeling and custom synthesis are potential sources for this

compound.

One specific listing for 2-Methoxy-[13C,d3]-estradiol was identified from BePure, with the

following details:

Product Number: MCD-2050-1mg

CAS Number: 1217470-09-1

It is important to note that the inventory for this product was listed as zero, suggesting it may be

available through custom synthesis or is currently out of stock.
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The following table summarizes potential commercial suppliers for 2-Methoxyestradiol-
13C,d3, primarily through custom synthesis services. Researchers are advised to contact these

companies directly to inquire about synthesis capabilities, pricing, and availability.
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Supplier Service Type
Website/Contact
Information

Notes

BePure Listed Product Inquire via website

Listed as MCD-2050-

1mg, CAS 1217470-

09-1, but inventory

was zero at the time

of this guide's

compilation.

MedChemExpress Custom Synthesis --INVALID-LINK--

Lists other

isotopologues of 2-

Methoxyestradiol

(e.g., 2-

Methoxyestradiol-

13C6), indicating

capabilities in this

area. A quote for

custom synthesis

would be required.

Cambridge Isotope

Laboratories, Inc.
Custom Synthesis --INVALID-LINK--

A leading producer of

stable isotope-labeled

compounds with

extensive custom

synthesis services.

BOC Sciences Custom Synthesis --INVALID-LINK--

Offers custom stable

isotope labeling

services for a wide

range of small

molecules.

Toronto Research

Chemicals
Custom Synthesis --INVALID-LINK--

Specializes in the

synthesis of complex

organic chemicals for

biomedical research.
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Experimental Protocols
The primary application for 2-Methoxyestradiol-13C,d3 is as an internal standard in

quantitative bioanalytical methods, such as liquid chromatography-tandem mass spectrometry

(LC-MS/MS), to determine the concentration of unlabeled 2-Methoxyestradiol in biological

matrices. The following is a detailed, adaptable protocol based on established methods for the

quantification of 2-Methoxyestradiol in human plasma.[1]

Protocol: Quantification of 2-Methoxyestradiol in Human
Plasma using LC-MS/MS
1. Objective: To accurately measure the concentration of 2-Methoxyestradiol in human plasma

samples.

2. Materials and Reagents:

Human plasma (and control plasma for calibration standards)

2-Methoxyestradiol (unlabeled analytical standard)

2-Methoxyestradiol-13C,d3 (internal standard)

Methanol (HPLC grade)

Water (HPLC grade)

Ethyl acetate (analytical grade)

Zorbax Eclipse C18 column (2.1 x 50 mm, 5 µm) or equivalent

3. Preparation of Standard and Quality Control (QC) Samples:

Prepare a stock solution of 2-Methoxyestradiol and 2-Methoxyestradiol-13C,d3 in

methanol.

Serially dilute the 2-Methoxyestradiol stock solution with control human plasma to create

calibration standards at concentrations ranging from 1 to 100 ng/mL.
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Prepare QC samples at low, medium, and high concentrations in a similar manner.

4. Sample Preparation (Liquid-Liquid Extraction):

To 0.3 mL of plasma sample (calibration standard, QC, or unknown), add a known amount of

the 2-Methoxyestradiol-13C,d3 internal standard solution.

Add 1.5 mL of ethyl acetate to the plasma sample.

Vortex for 1 minute to ensure thorough mixing.

Centrifuge at 10,000 rpm for 5 minutes to separate the organic and aqueous layers.

Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

Evaporate the ethyl acetate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried extract in 100 µL of the mobile phase.

5. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: Zorbax Eclipse C18 (2.1 x 50 mm, 5 µm)

Mobile Phase: Gradient elution with methanol and water.

Flow Rate: 0.25 mL/min

Injection Volume: 10 µL

Mass Spectrometry (MS/MS):

Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray

Ionization (ESI), positive ion mode.

Multiple Reaction Monitoring (MRM) Transitions:
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2-Methoxyestradiol: Monitor the transition of the parent ion to a specific product ion

(e.g., m/z 303.1 → 136.8).[1]

2-Methoxyestradiol-13C,d3: Monitor the corresponding transition for the labeled

internal standard (the exact m/z values will depend on the position of the labels).

Optimize MS parameters (e.g., collision energy, declustering potential) for maximum signal

intensity.

6. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of 2-Methoxyestradiol to 2-
Methoxyestradiol-13C,d3 against the concentration of the calibration standards.

Determine the concentration of 2-Methoxyestradiol in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Signaling Pathways of 2-Methoxyestradiol
2-Methoxyestradiol exerts its biological effects through various signaling pathways, primarily

impacting cell proliferation, apoptosis, and angiogenesis. Understanding these pathways is

crucial for researchers investigating its therapeutic potential.
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Caption: Overview of 2-Methoxyestradiol's multifaceted mechanism of action.

The diagram above illustrates the three primary mechanisms by which 2-Methoxyestradiol is

believed to exert its anti-cancer and anti-angiogenic effects. It disrupts microtubule formation

leading to cell cycle arrest, induces apoptosis through the generation of reactive oxygen

species (ROS) and subsequent activation of the JNK pathway, and inhibits angiogenesis by

downregulating Hypoxia-Inducible Factor 1-alpha (HIF-1α) and Vascular Endothelial Growth

Factor (VEGF).
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Caption: Experimental workflow for the quantification of 2-Methoxyestradiol.
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This workflow diagram outlines the key steps in the bioanalytical method for quantifying 2-

Methoxyestradiol in a biological matrix. The process begins with the addition of the isotopically

labeled internal standard to the sample, followed by extraction, concentration, and analysis by

LC-MS/MS. The use of the internal standard is critical for correcting for variations in sample

processing and instrument response, thereby ensuring accurate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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